N-(2-methoxyethyl)-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-[(3-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C19H21N3O5S/c1-27-10-9-20-18(24)16-14-7-2-3-8-15(14)28-19(16)21-17(23)12-5-4-6-13(11-12)22(25)26/h4-6,11H,2-3,7-10H2,1H3,(H,20,24)(H,21,23)
• InChI Key: COZDUTLPKVMHMC-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol

Description

Synthesis Analysis

The synthesis of related thiophene derivatives involves a series of steps including initial reactions with different organic reagents. For instance, the synthesis of thiophene derivatives from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide showcases the complexity and intricacy involved in the chemical synthesis of such compounds. The detailed synthesis procedures elucidate the formation of these compounds and their structural confirmation through spectroscopic data including IR, NMR, and MS spectral data (Amr et al., 2010).

Molecular Structure Analysis

The molecular and crystal structure of related compounds is often established by X-ray diffraction analysis. For example, the structure of substituted 2-aminobenzo[b]pyrans was determined through three-component condensation, highlighting the importance of understanding the molecular framework and interactions within the compound (Shestopalov et al., 2003).

Chemical Reactions and Properties

Chemical reactions involving thiophene derivatives are diverse, including photocyclization to afford novel heterocyclic ring systems. The reactivity of these compounds, as shown through the synthesis of benzothieno[2,3-c]quinolines, underscores their chemical versatility and potential for generating complex molecules (Mckenney & Castle, 1987).

Physical Properties Analysis

The physical properties of thiophene derivatives, such as their crystalline structure, are critical for understanding their stability, solubility, and potential applications. Studies focusing on the crystal and molecular structure analysis provide insights into the physical characteristics of these compounds, emphasizing the role of hydrogen bonding in their stability and molecular packing (Chakraborty et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with other molecules, are pivotal for the application of thiophene derivatives. Research into the reactivity of thiophene-3-carboxamide derivatives reveals their antibacterial and antifungal activities, demonstrating the broad spectrum of chemical properties these compounds possess (Vasu et al., 2005).

Scientific Research Applications

Synthesis and Structural Characterization

• Research has been conducted on the synthesis of related compounds, focusing on their structural characterization through various analytical techniques. For instance, novel compounds synthesized from benzothiophene derivatives have been studied for their potential biological activities, including antimicrobial and antifungal properties. These studies involve detailed synthetic pathways and structural elucidation using spectroscopic methods (Vasu et al., 2005).

Biological Activity and Potential Therapeutic Applications

• Several studies have explored the biological activities of benzothiophene derivatives, including their cytotoxic, antibacterial, and antifungal effects. For example, compounds derived from benzothiophenes have been evaluated for their growth inhibition properties against cancer cell lines, showcasing the potential therapeutic applications of these compounds (X. Bu, L. Deady, W. Denny, 2000).
• Antioxidative potential and antiproliferative activity of benzimidazole/benzothiazole-2-carboxamides have been investigated, revealing the promise of these compounds in developing efficient antioxidants and antiproliferative agents (M. Cindrić et al., 2019).

Antidiabetic and Anti-inflammatory Agents

• The synthesis and in vitro screening of novel dihydropyrimidine derivatives for antidiabetic activity highlight the ongoing search for new therapeutic agents in managing diabetes (J. Lalpara et al., 2021).
• New compounds have been synthesized with potential anti-inflammatory and analgesic activities, suggesting the utility of benzothiophene derivatives in developing new treatments for inflammation and pain (A. Abu‐Hashem et al., 2020).